Cas no 20613-19-8 (N-cyclopropyl-2,2,2-trifluoroacetamide)

• Product Name: N-cyclopropyl-2,2,2-trifluoroacetamide
• CAS No: 20613-19-8
• MF: C₅H₆F₃NO
• MW: 153.1024518013
• MDL: MFCD01341594
• CID: 3900621
• PubChem ID: 4298049
• Update Time: 2025-04-23

N-cyclopropyl-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-cyclopropyl-2,2,2-trifluoro-
• N-cyclopropyl-2,2,2-trifluoroacetamide
• NS-01180
• EN300-140614
• Z992163106
• SCHEMBL993860
• MFCD01341594
• AKOS003847622
• CS-0209749
• N-cyclopropyl-2,2,2-trifluoro-acetamide
• 20613-19-8

• MDL： MFCD01341594
• Inchi： 1S/C5H6F3NO/c6-5(7,8)4(10)9-3-1-2-3/h3H,1-2H2,(H,9,10)
• InChI Key： JTJCUEJOVGHRAU-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 153.04014830Da
• Monoisotopic Mass: 153.04014830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-cyclopropyl-2,2,2-trifluoroacetamide

Comprehensive Guide to Acetamide, N-cyclopropyl-2,2,2-trifluoro- (CAS No. 20613-19-8): Properties, Applications, and Market Insights

Acetamide, N-cyclopropyl-2,2,2-trifluoro- (CAS No. 20613-19-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This trifluoroacetamide derivative is characterized by its unique molecular structure, featuring a cyclopropyl group attached to the nitrogen atom of the acetamide backbone. The presence of the trifluoromethyl group enhances its chemical stability and biological activity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular formula is C₅H₆F₃NO, with a molecular weight of 153.10 g/mol. Its physicochemical properties include moderate solubility in organic solvents like dichloromethane and ethyl acetate, while exhibiting limited solubility in water. Researchers have noted its stability under standard laboratory conditions, though it should be stored in cool, dry environments to prevent degradation. The N-cyclopropyl substitution contributes to its conformational rigidity, which is particularly useful in drug design applications.

In pharmaceutical applications, Acetamide, N-cyclopropyl-2,2,2-trifluoro- serves as a key building block for the synthesis of various bioactive molecules. Recent studies highlight its utility in developing enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorder research. The compound's trifluoromethyl group often enhances the metabolic stability of resulting drug candidates, addressing one of the most common challenges in modern drug discovery - improving pharmacokinetic properties.

The agrochemical industry has also shown growing interest in this compound. Its structural features make it suitable for developing novel pesticide intermediates with improved environmental profiles. Researchers are exploring its potential in creating next-generation crop protection agents that combine efficacy with reduced ecological impact, aligning with current trends toward sustainable agriculture.

From a synthetic chemistry perspective, Acetamide, N-cyclopropyl-2,2,2-trifluoro- offers several advantages. The cyclopropyl ring introduces steric constraints that can influence reaction stereoselectivity, while the electron-withdrawing effect of the trifluoromethyl group activates adjacent reaction sites. These characteristics make it particularly valuable for constructing complex molecular architectures through cross-coupling reactions and nucleophilic substitutions.

Market analysis indicates steady growth in demand for fluorinated acetamide derivatives, driven by expanding applications in life sciences and material chemistry. The global market for such specialty chemicals is projected to grow at a CAGR of 5-7% over the next five years, with Asia-Pacific regions showing particularly strong growth. This trend reflects the increasing importance of fluorinated compounds in advanced research and industrial applications.

Quality control for Acetamide, N-cyclopropyl-2,2,2-trifluoro- typically involves HPLC analysis with UV detection, ensuring purity levels ≥98% for most research applications. Suppliers often provide detailed technical data sheets including spectroscopic data (1H NMR, 13C NMR, and mass spectra) to facilitate compound identification and quality verification. Proper handling requires standard laboratory precautions, including the use of personal protective equipment and adequate ventilation.

Recent innovations in synthetic methodology have improved the production efficiency of this compound. Modern approaches often employ continuous flow chemistry techniques, which offer advantages in yield, safety, and scalability compared to traditional batch processes. These advancements contribute to more sustainable manufacturing practices, reducing waste and energy consumption - key considerations in contemporary chemical production.

For researchers working with N-cyclopropyl trifluoroacetamides, understanding the compound's reactivity patterns is crucial. The electron-deficient nature of the carbonyl carbon makes it susceptible to nucleophilic attack, while the cyclopropyl ring can participate in ring-opening reactions under certain conditions. These reactivity features enable diverse chemical transformations, making the compound a versatile tool in synthetic organic chemistry.

The environmental fate of Acetamide, N-cyclopropyl-2,2,2-trifluoro- has been studied through biodegradation and ecotoxicity assessments. While the compound shows moderate persistence in environmental matrices, proper disposal methods should be followed according to local regulations. Many research institutions now incorporate green chemistry principles when working with such compounds, minimizing environmental impact while maintaining research objectives.

In analytical chemistry applications, this compound has shown utility as a chromatographic standard for method development, particularly in reverse-phase HPLC systems. Its distinct UV absorption characteristics and well-defined retention behavior make it suitable for system suitability testing and column performance evaluation in analytical laboratories.

Looking toward future applications, researchers are investigating the potential of Acetamide, N-cyclopropyl-2,2,2-trifluoro- in material science, particularly in the development of specialty polymers and liquid crystal materials. The combination of its rigid cyclopropyl structure and polar trifluoromethyl group offers interesting possibilities for designing materials with specific dielectric properties and thermal stability.

For procurement specialists, current market availability of CAS 20613-19-8 varies by region, with multiple suppliers offering the compound in research quantities (typically 1g to 100g). Pricing reflects its status as a specialty chemical, with bulk purchasing options available for industrial-scale applications. Many suppliers now provide customized packaging solutions to meet specific research or production needs.

Intellectual property landscapes surrounding trifluoroacetamide derivatives continue to evolve, with new patents emerging in pharmaceutical and agrochemical applications. Researchers should conduct thorough patent searches before developing commercial applications based on this chemical entity to ensure freedom to operate in their intended markets.

In educational settings, Acetamide, N-cyclopropyl-2,2,2-trifluoro- serves as an excellent example for teaching advanced concepts in organic chemistry, including the effects of fluorine substitution on molecular properties and the strategic use of sterically constrained groups in molecular design. Its well-characterized properties make it suitable for both undergraduate and graduate-level laboratory experiments.

As research into fluorinated organic compounds continues to expand, compounds like Acetamide, N-cyclopropyl-2,2,2-trifluoro- will likely play increasingly important roles across multiple scientific disciplines. Its unique combination of structural features and chemical properties positions it as a valuable tool for addressing current challenges in medicinal chemistry, materials science, and sustainable chemical production.